1-(2,4-dimethoxyphenyl)-N-methylmethanamine
Overview
Description
1-(2,4-dimethoxyphenyl)-N-methylmethanamine is a useful research compound. Its molecular formula is C10H15NO2 and its molecular weight is 181.23 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of Novel Compounds
Trachsel (2003) synthesized novel 4-thio-substituted [2-(2,5-dimethoxyphenyl)ethyl]amines, which may act as potent 5-HT2A/C ligands with varying agonistic or antagonistic properties (Trachsel, 2003).
Chemical Synthesis
Berney and Jauner (1976) explored the synthesis of 1-aralkylated tetrahydro-2-benzazepines from 3-(3,4-dimethoxyphenyl)-propylamine, leading to specific title compounds (Berney & Jauner, 1976).
Biomedical Applications
Luliński and Maciejewska (2012) developed a 2-(3,4-dimethoxyphenyl)ethylamine imprinted polymer for effective separation of dopamine from bananas, outperforming commercial sorbent C18 (Luliński & Maciejewska, 2012).
Pharmacology and Toxicology
Various studies have investigated the potency, efficacy, and receptor binding affinity of compounds related to 1-(2,4-dimethoxyphenyl)-N-methylmethanamine. For instance, Glennon et al. (2018) compared the neuropharmacology of N-(2-methoxybenzyl)-2,5-dimethoxyphenethylamine (NBOMe) hallucinogens and their 2C counterparts in rats, focusing on their affinity for 5-HT2A receptors (Glennon et al., 2018).
Analytical Chemistry Applications
Umegae, Nohta, and Ohkura (1988) identified 1,2-Diarylethylenediamines as sensitive fluorogenic reagents for catecholamines, enabling low concentration determinations without interference from other biologically important compounds (Umegae, Nohta, & Ohkura, 1988).
Diagnostic Methods in Toxicology
Poklis et al. (2014) developed an HPLC-MS/MS method to detect and quantify 4-bromo-2,5-dimethoxy-N-[(2-methoxyphenyl)methyl]-benzeneethanamine (25B-NBOMe) in serum and urine samples, aiding in the diagnosis of severe intoxication (Poklis et al., 2014).
Future Directions
Mechanism of Action
Target of Action
For instance, the compound SSR149415, which contains a 2,4-dimethoxyphenyl group, has been shown to act as an antagonist at the vasopressin V1b receptor .
Mode of Action
For example, the compound qinghaosu and its derivatives, which contain a 2,4-dimethoxyphenyl group, have been shown to produce C-centered primary radicals that can alkylate reduced glutathione (GSH), a critical molecule in cellular processes .
Biochemical Pathways
For instance, compounds containing a 2,4-dimethoxyphenyl group have been implicated in the Suzuki–Miyaura cross-coupling reaction, a widely-used method for forming carbon-carbon bonds .
Pharmacokinetics
For instance, the compound AR-L 57 CL, an imidazole derivative, has been shown to have a short half-life and a high degree of positive inotropic action .
Result of Action
For example, some pyrazole derivatives containing a 2,4-dimethoxyphenyl group have been shown to have expected anti-inflammatory and analgesic activities .
Action Environment
It’s worth noting that the stability and reactivity of similar compounds can be influenced by factors such as temperature, ph, and the presence of other chemicals .
Biochemical Analysis
Biochemical Properties
The compound 1-(2,4-dimethoxyphenyl)-N-methylmethanamine has been found to interact with various enzymes, proteins, and other biomolecules. For instance, it has been reported to inhibit bacterial RNA polymerase (RNAP), which is a key enzyme involved in the synthesis of RNAs in bacteria . The nature of these interactions is complex and may involve various types of bonding, including hydrogen bonding and hydrophobic interactions.
Cellular Effects
The effects of this compound on cells are diverse and depend on the specific cellular context. For example, it has been reported to have antimicrobial activity against certain Gram-positive bacteria, but not against Gram-negative bacteria . It is also known to influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known to interact with the switch region of bacterial RNAP, which is a key part of the enzyme’s active site . This interaction can inhibit the enzyme’s activity, thereby affecting the synthesis of RNAs in bacteria.
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings. For example, its antimicrobial activity may vary depending on the duration of exposure and the specific conditions of the experiment
Properties
IUPAC Name |
1-(2,4-dimethoxyphenyl)-N-methylmethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO2/c1-11-7-8-4-5-9(12-2)6-10(8)13-3/h4-6,11H,7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULVUWTHGZHDWMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=C(C=C(C=C1)OC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90368580 | |
Record name | 1-(2,4-Dimethoxyphenyl)-N-methylmethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90368580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
102503-23-1 | |
Record name | 1-(2,4-Dimethoxyphenyl)-N-methylmethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90368580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [(2,4-dimethoxyphenyl)methyl](methyl)amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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